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Compound of Interest

Compound Name: H-N-Me-DL-Ala-OH

Cat. No.: B2556657

An In-depth Technical Guide to the Safety and Handling of N-Methyl-DL-alanine
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is based on publicly available safety data. It is not a substitute for a formal risk
assessment. Always consult the most current Safety Data Sheet (SDS) from your supplier
before handling this chemical and adhere to all applicable institutional and governmental
regulations.

Introduction

N-Methyl-DL-alanine (CAS No: 600-21-5), a derivative of the amino acid alanine, is utilized in
various research and development applications, including peptide synthesis and metabolic
studies.[1][2] Its structural similarity to endogenous amino acids necessitates a thorough
understanding of its safety profile and proper handling procedures to ensure the well-being of
laboratory personnel and the integrity of experimental outcomes. This guide provides a
comprehensive overview of the known safety and handling information for N-Methyl-DL-
alanine.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-Methyl-DL-alanine is presented
below. These properties are essential for understanding its behavior under various laboratory
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conditions.

Table 1: Chemical Identification of N-Methyl-DL-alanine

Identifier Value

Chemical Name 2-(Methylamino)propanoic acid[3]

N-Methyl-DL-alanine, N-Me-DL-Ala-OH, DL-N-

Synonyms Methylalanine[3][4]

CAS Number 600-21-5

Molecular Formula CaHoNO2[3]

Molecular Weight 103.12 g/mol [3]

InChlKey GDFAOVXKHJIXLEI-UHFFFAOYSA-N

Table 2: Physical and Chemical Properties of N-Methyl-DL-alanine

Property Value Source(s)

White to off-white powder or
Appearance ) [41[5]
crystalline powder.

Melting Point ~317 °C (decomposes) [4]
Boiling Point 190.1°C at 760 mmHg [4]
Solubility Good solubility in water. [6]
Density 1.0 £0.1 g/cm?3 [4]
Flash Point 68.8 £ 22.6 °C [4]
Storage Temperature Room temperature or 0 - 8 °C. [1][4]

Hazard Identification and Toxicology

The hazard profile for N-Methyl-DL-alanine presents some inconsistencies across different
suppliers. While some safety data sheets classify it as non-hazardous[7], others provide GHS
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hazard warnings. It is crucial to handle the substance as potentially hazardous until a definitive
classification is established.

Table 3: GHS Hazard Classification for N-Methyl-DL-alanine

Hazard Class Hazard Statement Source(s)

Acute Toxicity, Oral (Category

2 H302: Harmful if swallowed. [3]

Skin Corrosion/Irritation o
H315: Causes skin irritation. [31[8]
(Category 2)

Serious Eye Damage/Irritation H319: Causes serious eye

[3](8]

(Category 2A) irritation.
STOT - Single Exposure H335: May cause respiratory 31E]
(Category 3) irritation.

Note: The GHS classification is based on aggregated data and may not be universally applied
by all suppliers.[3][8] Some reports indicate the chemical does not meet GHS hazard criteria.[7]

[8]

Toxicological Data Summary: Detailed quantitative toxicological data, such as LD50 (lethal
dose, 50%) or LC50 (lethal concentration, 50%), are not readily available in the reviewed
literature.[9][10] Similarly, specific data from germ cell mutagenicity, carcinogenicity, or
reproductive toxicity studies have not been identified.[10] The provided hazard statements are
likely based on computational predictions or data from structurally similar compounds.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of N-Methyl-DL-alanine are
not available in the public domain literature searched. For substances with limited toxicological
data, a standard tiered approach to hazard assessment is typically employed. The workflow
below illustrates a general methodology.
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Caption: General Workflow for Chemical Hazard Assessment.
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Safe Handling and Personal Protective Equipment

(PPE)

Given the potential for irritation and acute toxicity, stringent adherence to safe handling

practices is mandatory.

5.1 Engineering Controls Handle N-Methyl-DL-alanine in a well-ventilated place, preferably

within a chemical fume hood to avoid the formation and inhalation of dust and aerosols.[9]

Ensure emergency exits and eyewash stations are readily accessible.

5.2 Personal Protective Equipment (PPE) The following table summarizes the recommended
PPE for handling N-Methyl-DL-alanine.

Table 4: Personal Protective Equipment (PPE) Recommendations

Protection Type

Specification

Source(s)

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.

[71°]

Skin Protection

Handle with chemical-
impermeable gloves (inspected
prior to use). Wear appropriate
protective clothing to prevent

skin exposure.

[719]

Respiratory Protection

For nuisance exposures, use a
dust mask (e.g., type N95). If
exposure limits are exceeded
or irritation is experienced, a
full-face respirator should be
used.

[ol11]

First-Aid Measures
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In the event of exposure, immediate action is critical. The following decision tree and table
outline the appropriate first-aid responses.

First-Aid Decision Tree for N-Methyl-DL-alanine Exposure

Exposure Event Occurs

Move to Fresh Air Remove Contaminated Clothing Rinse with Water Rinse Mouth with Water
Provide Oxygen if Needed Wash with Soap & Water for at least 15 mins Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First-Aid Decision Tree for N-Methyl-DL-alanine Exposure.

Table 5: First-Aid Measures
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Exposure Route

First-Aid Procedure

Source(s)

Inhalation

Move the victim into fresh air. If
breathing is difficult, give
oxygen. If not breathing, give

artificial respiration.

[719]

Skin Contact

Take off contaminated clothing
immediately. Wash off with
soap and plenty of water for at

least 15 minutes.

[719]

Eye Contact

Rinse with pure water for at
least 15 minutes, holding

eyelids open.

[719]

Ingestion

Rinse mouth with water. Do not
induce vomiting. Never give
anything by mouth to an

unconscious person.

[719]

General Advice

In all cases of exposure,
consult a physician or Poison

Control Center immediately.

(o112

Fire-Fighting and Accidental Release Measures

7.1 Fire-Fighting N-Methyl-DL-alanine is a combustible solid.[11]

Table 6: Fire-Fighting Measures
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Measure Recommendation Source(s)

Use dry chemical, carbon
Suitable Extinguishing Media dioxide, or alcohol-resistant [O1[13]

foam.

Hazardous decomposition
- products include carbon oxides
Specific Hazards _ _ [7]
(CO, COz2) and nitrogen oxides

(NOX).

Wear a self-contained
Protective Equipment breathing apparatus (SCBA) [7119]
and full protective gear.

7.2 Accidental Release Measures In case of a spill, follow these procedures:

o Personal Precautions: Evacuate personnel to safe areas. Ensure adequate ventilation. Avoid
dust formation and contact with skin and eyes. Wear the PPE described in Section 5.2.[7][9]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[7][9]

o Containment and Cleanup: Use spark-proof tools. Sweep up the material and place it in a
suitable, closed container for disposal. Avoid generating dust.[7][13]

Storage and Stability

Proper storage is crucial to maintain the chemical's integrity and ensure safety.

Table 7: Storage Conditions
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Parameter Recommendation Source(s)

Store the container tightly
Storage closed in a dry, cool, and well- [7119]

ventilated place.

Store apart from incompatible
Incompatibilities materials such as strong [9][10]

oxidizing agents.

. Stable under recommended
Stability B [10]
storage conditions.

Product may be hygroscopic;
o take precautions to avoid
Hygroscopicity ] ] [14]
contact with atmospheric

moisture.

Disposal Considerations

Dispose of N-Methyl-DL-alanine and its containers in accordance with all applicable local,
state, and federal regulations. Do not discharge into the environment.[7][9] Material should be
disposed of by a licensed waste disposal company.

Conclusion

N-Methyl-DL-alanine is a valuable research chemical that must be handled with care due to its
potential for skin, eye, and respiratory irritation, as well as possible acute oral toxicity. While
comprehensive toxicological data is limited, the information available from safety data sheets
provides a strong foundation for safe handling procedures. By implementing robust engineering
controls, consistently using appropriate personal protective equipment, and being prepared for
emergencies, researchers can work safely with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.chemimpex.com/products/06342
https://www.thegoodscentscompany.com/data/rw1080931.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-DL-alanine
https://www.echemi.com/produce/pr2411112143-n-methyl-dl-alanine-cas-600-21-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3250897.htm
https://www.chembk.com/en/chem/N-methylalanine
https://www.fishersci.com/store/msds?partNumber=AAH6528714&productDescription=N-METHYL-DL-ALANINE%2C+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/5288725
https://www.echemi.com/sds/n-methyl-l-alanine-pid_Seven29059.html
https://www.geneseo.edu/sites/default/files/2023-09/DL-Alanine%20sds.pdf
https://www.sigmaaldrich.com/JP/ja/product/sial/02676
https://www.chemicalbook.com/msds/methyl-dl-alaninate.pdf
https://sdfine.com/media/catalog/product/attachment/47006MSDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR5299.pdf
https://www.benchchem.com/product/b2556657#n-methyl-dl-alanine-safety-and-handling-information
https://www.benchchem.com/product/b2556657#n-methyl-dl-alanine-safety-and-handling-information
https://www.benchchem.com/product/b2556657#n-methyl-dl-alanine-safety-and-handling-information
https://www.benchchem.com/product/b2556657#n-methyl-dl-alanine-safety-and-handling-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2556657?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2556657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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